N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide

• IUPAC Name: N-(2-oxothiolan-3-yl)-3-phenylpropanamide
• InChI: InChI=1S/C13H15NO2S/c15-12(14-11-8-9-17-13(11)16)7-6-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)
• InChI Key: IXNNBHGXSHYBQW-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)CCC2=CC=CC=C2
• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol

Description

N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide, also known as OTTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. OTTP is a thienyl amide that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied in detail. In

Scientific Research Applications

N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has been used as a tool to study the structure and function of proteins. In materials science, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has been used as a building block for the synthesis of functional materials such as metal-organic frameworks (MOFs).

Mechanism of Action

N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide exerts its biological activity through the inhibition of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. HDAC inhibitors such as N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide can induce the expression of genes that are involved in cell cycle arrest, differentiation, and apoptosis, leading to the inhibition of cancer cell growth. N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has also been shown to inhibit the activity of carbonic anhydrase (CA) enzymes, which are involved in the regulation of pH in the body.
Biochemical and Physiological Effects:
N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has been shown to have various biochemical and physiological effects, including the induction of cell cycle arrest, differentiation, and apoptosis in cancer cells. N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has also been shown to inhibit the migration and invasion of cancer cells, as well as the formation of blood vessels that supply nutrients to tumors. In addition, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has been shown to inhibit the activity of CA enzymes, which are involved in the regulation of pH in the body.

Advantages and Limitations for Lab Experiments

N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has several advantages for lab experiments, including its easy synthesis and availability, as well as its ability to inhibit HDAC and CA enzymes. However, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide also has some limitations, including its low solubility in water, which can affect its bioavailability and activity. In addition, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide may have off-target effects on other enzymes and proteins, which can affect its specificity and selectivity.

Future Directions

There are several future directions for research on N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide, including the development of more potent and selective HDAC and CA inhibitors based on the structure of N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide. In addition, the use of N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide as a building block for the synthesis of functional materials such as MOFs could be explored further. Furthermore, the potential applications of N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide in other fields such as catalysis and sensors could be investigated. Overall, the study of N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has the potential to lead to the development of new drugs and materials with important applications in various fields.
Conclusion:
In conclusion, N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide is a thienyl amide that has potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide can be synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied in detail. N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has advantages and limitations for lab experiments, and there are several future directions for research on this compound. The study of N-(2-oxotetrahydro-3-thienyl)-3-phenylpropanamide has the potential to lead to the development of new drugs and materials with important applications in various fields.